Cas no 36714-68-8 (Ethyl 2,6-dimethyl-4-oxocyclohexanecarboxylate)

• Product Name: Ethyl 2,6-dimethyl-4-oxocyclohexanecarboxylate
• CAS No: 36714-68-8
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• MDL: MFCD00225381
• CID: 4713579
• Update Time: 2025-05-22

Ethyl 2,6-dimethyl-4-oxocyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,6-dimethyl-4-oxocyclohexanecarboxylate
• 2,6-dimethyl-4-oxo-cyclohexanecarboxylic acid ethyl ester

• MDL： MFCD00225381
• Inchi： 1S/C11H18O3/c1-4-14-11(13)10-7(2)5-9(12)6-8(10)3/h7-8,10H,4-6H2,1-3H3
• InChI Key： LGPCOXKUPUDZCE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C)CC(CC1C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: No data avaiable

Ethyl 2,6-dimethyl-4-oxocyclohexanecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Ethyl 2,6-dimethyl-4-oxocyclohexanecarboxylate

Ethyl 2,6-Dimethyl-4-Oxocyclohexanecarboxylate: A Comprehensive Overview

Ethyl 2,6-dimethyl-4-oxocyclohexanecarboxylate, with CAS No. 36714-68-8, is a versatile organic compound that has garnered significant attention in the fields of chemistry and material science. This compound belongs to the class of cyclic esters, specifically a cyclohexenone derivative, and is widely utilized in various industrial and research applications. The Ethyl 2,6-dimethyl-4-oxocyclohexanecarboxylate structure is characterized by a six-membered ring with two methyl groups at positions 2 and 6, an oxygen atom at position 4, and an ester group attached to the cyclohexane ring. Its unique structure endows it with exceptional chemical properties, making it a valuable compound in numerous synthetic processes.

Recent studies have highlighted the potential of Ethyl 2,6-dimethyl-4-oxocyclohexanecarboxylate in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of high-performance polymers and composites. For instance, a 2023 study published in the Journal of Polymer Science demonstrated that this compound can be used to create bio-based polymers with enhanced mechanical properties. The ability of Ethyl 2,6-dimethyl-4-oxocyclohexanecarboxylate to undergo various polymerization reactions has opened new avenues for sustainable material development.

In addition to its role in polymer synthesis, Ethyl 2,6-dimethyl-4-oxocyclohexanecarboxylate has been extensively studied for its applications in pharmaceuticals. The compound serves as an intermediate in the synthesis of several bioactive molecules. A notable example is its use in the production of antiviral agents. A recent study conducted by researchers at the University of California revealed that derivatives of this compound exhibit potent antiviral activity against emerging pathogens. This discovery underscores the importance of Ethyl 2,6-dimethyl-4-oxocyclohexanecarboxylate in drug discovery and development.

The synthesis of Ethyl 2,6-dimethyl-4-oxocyclohexanecarboxylate involves a multi-step process that typically begins with the oxidation of cyclohexanol derivatives. The reaction conditions play a crucial role in determining the yield and purity of the final product. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of enzymatic catalysts has been reported to significantly enhance the conversion rates while reducing waste generation.

From an environmental perspective, Ethyl 2,6-dimethyl-4-oxocyclohexanecarboxylate has been evaluated for its biodegradability and ecological impact. Studies indicate that under aerobic conditions, this compound undergoes rapid degradation by microbial action. This property makes it a more sustainable alternative to traditional synthetic compounds that persist in the environment for extended periods.

In conclusion, Ethyl 2,6-dimethyl-4-oxocyclohexanecarboxylate (CAS No. 36714-68-8) is a multifaceted organic compound with diverse applications across various industries. Its unique chemical structure and versatile reactivity make it an invaluable tool in modern chemistry. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.